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Compound of Interest

Compound Name: Eletriptan-d3

Cat. No.: B562725 Get Quote

An In-depth Technical Resource for Researchers
and Drug Development Professionals
This technical guide provides a comprehensive overview of commercial suppliers for

Eletriptan-d3, a deuterated analog of the migraine therapeutic, Eletriptan. This document is

intended for researchers, scientists, and professionals in the field of drug development, offering

detailed information on supplier specifications, analytical methodologies, and the core signaling

pathways associated with Eletriptan's mechanism of action.

Commercial Supplier Specifications for Eletriptan-
d3
For researchers sourcing Eletriptan-d3 for analytical or research purposes, several

commercial suppliers provide this stable isotope-labeled compound. The following table

summarizes key quantitative data from a selection of suppliers. It is important to note that

product specifications can change, and direct inquiry with the suppliers is recommended for the

most current information.
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Supplier
Product
Name

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Purity
Isotopic
Enrichm
ent

Notes

MedChe

mExpres

s

Eletriptan

-d3

1287040-

94-1

C₂₂H₂₃D₃

N₂O₂S
385.54

Not

specified

Not

specified

Labeled

Eletriptan

hydrobro

mide.

Pharmaffi

liates

Eletriptan

-d3

1287040-

94-1

C₂₂H₂₃D₃

N₂O₂S
385.54

Not

specified

Not

specified

Labeled

Eletriptan

, a

serotonin

5-

HT1B/1D

receptor

agonist.

Axios

Research

rac-

Eletriptan

-d3 HBr

Not

Available

C₂₂H₂₃D₃

N₂O₂S·H

Br

385.54 +

80.91

Not

specified

Not

specified

Used as

a

reference

standard.

Sussex

Research

Eletriptan

-d5

1126745-

65-0

C₂₂H₂₁D₅

N₂O₂S·H

Cl

424.01
>95%

(HPLC)
>95%

Note:

This is

Eletriptan

-d5. Data

for d3

was not

available.

Mechanism of Action and Signaling Pathway
Eletriptan is a selective agonist for the serotonin 5-HT1B and 5-HT1D receptors. Its therapeutic

effect in the treatment of acute migraine is attributed to two primary mechanisms:

Cranial Vasoconstriction: Activation of 5-HT1B receptors located on the smooth muscle of

intracranial blood vessels leads to their constriction. This counteracts the vasodilation that is
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characteristic of a migraine attack.

Inhibition of Neurogenic Inflammation: Eletriptan stimulates 5-HT1D receptors on presynaptic

trigeminal nerve endings. This activation inhibits the release of pro-inflammatory

neuropeptides, such as Calcitonin Gene-Related Peptide (CGRP) and Substance P, which

are key mediators of the pain and inflammation associated with migraines.

The following diagram illustrates the proposed signaling pathway for Eletriptan.

Eletriptan Signaling Pathway in Migraine Treatment
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Caption: Eletriptan's dual action on 5-HT1B and 5-HT1D receptors to alleviate migraine.
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Experimental Protocols: Analytical Methods for
Eletriptan
The quantification and analysis of Eletriptan, and by extension its deuterated isotopologues like

Eletriptan-d3, are crucial for research and quality control. Eletriptan-d3 is often employed as

an internal standard in mass spectrometry-based assays due to its similar chemical properties

to the unlabeled drug, but distinct mass. Several analytical techniques have been reported for

the determination of Eletriptan in various matrices.

High-Performance Liquid Chromatography (HPLC)
A common method for the analysis of Eletriptan is Reverse-Phase High-Performance Liquid

Chromatography (RP-HPLC).

Objective: To separate and quantify Eletriptan in bulk drug or pharmaceutical formulations.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Column: A C18 column is typically used as the stationary phase (e.g., Alligent-1100 C18 or

Phenomenex Chromosil C18).

Mobile Phase: A mixture of organic solvents and aqueous buffers. A representative mobile

phase could consist of Acetonitrile, Triethylamine (TEA), and Tetrahydrofuran (THF) in a ratio

of 50:25:25 (v/v/v), with the pH adjusted to 6.3 using orthophosphoric acid.

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: UV detection is commonly performed at a wavelength of 228 nm or 234 nm.

Quantification: The concentration of Eletriptan is determined by comparing the peak area of

the sample to that of a standard of known concentration. Linearity is often established in a

range such as 30-100 µg/mL.

The following diagram outlines a general workflow for the HPLC analysis of Eletriptan.

To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Eletriptan-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562725#commercial-suppliers-of-eletriptan-d3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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